Ethyl 3-(4-chloro-2-fluorophenyl)prop-2-ynoate

• Molecular Formula: C11H8ClFO2
• Molecular Weight: 226.63 g/mol
• IUPAC Name: ethyl 3-(4-chloro-2-fluorophenyl)prop-2-ynoate
• InChI: InChI=1S/C11H8ClFO2/c1-2-15-11(14)6-4-8-3-5-9(12)7-10(8)13/h3,5,7H,2H2,1H3
• InChI Key: AAZJIDCLVQCXJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C#CC1=C(C=C(C=C1)Cl)F

Description

Ethyl 3-(4-chloro-2-fluorophenyl)prop-2-ynoate is a fluorinated aromatic compound with a molecular weight of 226.63 g/mol . This compound is known for its unique reactivity and selectivity, making it valuable in various chemical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 3-(4-chloro-2-fluorophenyl)prop-2-ynoate typically involves the reaction of 4-chloro-2-fluorobenzaldehyde with ethyl propiolate in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions, and the product is purified through recrystallization .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The use of continuous flow reactors and automated systems ensures consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-(4-chloro-2-fluorophenyl)prop-2-ynoate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert it into alcohols or alkanes.

Substitution: Nucleophilic substitution reactions can replace the chloro or fluoro groups with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like sodium methoxide or potassium tert-butoxide are employed for nucleophilic substitution.

Major Products Formed

Oxidation: Carboxylic acids

Reduction: Alcohols or alkanes

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Ethyl 3-(4-chloro-2-fluorophenyl)prop-2-ynoate has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Ethyl 3-(4-chloro-2-fluorophenyl)prop-2-ynoate involves its interaction with specific molecular targets. The compound’s fluorine and chlorine atoms enhance its reactivity, allowing it to form strong bonds with target molecules. This interaction can disrupt biological pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Similar Compounds

• Methyl 3-(4-chloro-2-fluorophenyl)prop-2-ynoate
• 3-(4-chloro-2-fluorophenyl)prop-2-ynoic acid

Uniqueness

This compound is unique due to its ethyl ester group, which imparts different solubility and reactivity characteristics compared to its methyl and acid counterparts. This uniqueness makes it suitable for specific applications where other similar compounds may not be as effective .